Cas no 898053-56-0 (Ethyl 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)butanoate)

• Product Name: Ethyl 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)butanoate
• CAS No: 898053-56-0
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• MDL: MFCD06167036
• CID: 3152623
• PubChem ID: 19616398
• Update Time: 2025-04-21

Ethyl 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 4-(5-Methyl-3-nitro-pyrazol-1-yl)-butyric acid ethyl ester
• H33103
• MFCD06167036
• AKOS015922066
• ethyl4-(5-methyl-3-nitro-1H-pyrazol-1-yl)butanoate
• ethyl 4-(5-methyl-3-nitro-1H-pyrazol-1-yl)butanoate
• 1H-pyrazole-1-butanoic acid, 5-methyl-3-nitro-, ethyl ester
• LS-06516
• CS-0315430
• 898053-56-0
• STK351558
• AKOS005167461
• ethyl 4-(5-methyl-3-nitropyrazol-1-yl)butanoate
• ALBB-021602
• Ethyl 4-(5-Methyl-3-nitro-1H-pyrazol-1-yl)butanoate

• MDL： MFCD06167036
• Inchi： 1S/C10H15N3O4/c1-3-17-10(14)5-4-6-12-8(2)7-9(11-12)13(15)16/h7H,3-6H2,1-2H3
• InChI Key： UJLLNFCICSHZTM-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

• Exact Mass: 241.10625597Da
• Monoisotopic Mass: 241.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 89.9Ų